Cas no 306935-17-1 (5-Quinolinesulfonicacid, 8-mercapto-, hydrate (2:1))

• Product Name: 5-Quinolinesulfonicacid, 8-mercapto-, hydrate (2:1)
• CAS No: 306935-17-1
• MF: C₁₈H₁₆N₂O₇S₄
• MW: 500.588839530945
• CID: 303492
• PubChem ID: 2778068
• Update Time: 2025-04-19

5-Quinolinesulfonicacid, 8-mercapto-, hydrate (2:1) Chemical and Physical Properties

Names and Identifiers

• 5-Quinolinesulfonicacid, 8-mercapto-, hydrate (2:1)
• 8-sulfanylquinoline-5-sulfonic acid,hydrate
• 8-SULPHANYL-5-QUINOLINESULPHONIC ACID HEMIHYDRATE
• 8-sulfanyl-5-quinolinesulfonic acid 0.5 hydrate
• 8-SULFANYL-5-QUINOLINESULFONIC ACID HEMIHYDRATE
• bis(8-sulfanylquinoline-5-sulfonic acid) hydrate
• 8-Sulfanylquinoline-5-sulfonic acid--water (2/1)
• 8-sulfanylquinoline-5-sulfonic acid;hydrate
• FT-0621578
• 5-Quinolinesulfonic acid, 8-mercapto-, hydrate (2:1)
• DTXSID90380762
• 306935-17-1

• Inchi： 1S/2C9H7NO3S2.H2O/c2*11-15(12,13)8-4-3-7(14)9-6(8)2-1-5-10-9;/h2*1-5,14H,(H,11,12,13);1H2
• InChI Key： CAGLZCAHEGZUEP-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C1=CC=CN=2)S)(=O)(=O)O.S(C1=CC=C(C2C1=CC=CN=2)S)(=O)(=O)O.O

Computed Properties

• Exact Mass: 499.98400
• Monoisotopic Mass: 499.98403555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 238.11000
• LogP: 5.63770